Cas no 445286-97-5 (1,1'-benzene-1,4-diylbis{3-[(4-fluorophenyl)sulfanyl]pyrrolidine-2,5-dione})

• Product Name: 1,1'-benzene-1,4-diylbis{3-[(4-fluorophenyl)sulfanyl]pyrrolidine-2,5-dione}
• CAS No: 445286-97-5
• MF: C₂₆H₁₈F₂N₂O₄S₂
• MW: 524.558930873871
• CID: 3153286
• PubChem ID: 3483365
• Update Time: 2025-04-21

1,1'-benzene-1,4-diylbis{3-[(4-fluorophenyl)sulfanyl]pyrrolidine-2,5-dione} Chemical and Physical Properties

Names and Identifiers

• 1,1'-benzene-1,4-diylbis{3-[(4-fluorophenyl)sulfanyl]pyrrolidine-2,5-dione}
• 3-[(4-fluorophenyl)sulfanyl]-1-(4-{3-[(4-fluorophenyl)sulfanyl]-2,5-dioxo-1-pyrrolidinyl}phenyl)-2,5-pyrrolidinedione
• 3-[(4-FLUOROPHENYL)SULFANYL]-1-(4-{3-[(4-FLUOROPHENYL)SULFANYL]-2,5-DIOXO-1-PYRROLIDINYL}PHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE
• AK-968/15254141
• AKOS005369157
• 3-(4-fluorophenyl)sulfanyl-1-[4-[3-(4-fluorophenyl)sulfanyl-2,5-dioxopyrrolidin-1-yl]phenyl]pyrrolidine-2,5-dione
• 445286-97-5
• STL174204
• Oprea1_029838

• Inchi： 1S/C26H18F2N2O4S2/c27-15-1-9-19(10-2-15)35-21-13-23(31)29(25(21)33)17-5-7-18(8-6-17)30-24(32)14-22(26(30)34)36-20-11-3-16(28)4-12-20/h1-12,21-22H,13-14H2
• InChI Key： FHXIJASABBKONU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)C1C(N(C(C1)=O)C1C=CC(=CC=1)N1C(CC(C1=O)SC1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 524.06760573Da
• Monoisotopic Mass: 524.06760573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 125Ų